3-[4-(methoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid
CAS No.: 1170943-03-9
Cat. No.: VC11655549
Molecular Formula: C8H10N2O4
Molecular Weight: 198.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1170943-03-9 |
|---|---|
| Molecular Formula | C8H10N2O4 |
| Molecular Weight | 198.18 g/mol |
| IUPAC Name | 3-(4-methoxycarbonylpyrazol-1-yl)propanoic acid |
| Standard InChI | InChI=1S/C8H10N2O4/c1-14-8(13)6-4-9-10(5-6)3-2-7(11)12/h4-5H,2-3H2,1H3,(H,11,12) |
| Standard InChI Key | SENZCXFSSJRDPT-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CN(N=C1)CCC(=O)O |
| Canonical SMILES | COC(=O)C1=CN(N=C1)CCC(=O)O |
Introduction
3-[4-(methoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid is a synthetic organic compound belonging to the pyrazole family, which is a class of five-membered heterocyclic compounds containing two nitrogen atoms. This compound is characterized by its molecular formula C8H10N2O4 and a molecular weight of 198.17 g/mol . It is often used as a building block in organic synthesis due to its reactive functional groups, which can be modified to create a variety of derivatives.
Synthesis and Preparation
The synthesis of 3-[4-(methoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid typically involves the reaction of a pyrazole derivative with a suitable alkylating agent followed by the introduction of the methoxycarbonyl and propanoic acid functionalities. Detailed synthesis protocols may vary depending on the specific starting materials and conditions used.
Applications and Uses
This compound is primarily used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. Its reactive groups allow for easy modification, making it suitable for various applications in organic chemistry.
Suppliers and Availability
3-[4-(methoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid is available from several chemical suppliers, including ChemDiv, which lists it as a building block in their catalog . The compound can be purchased in various quantities, depending on the supplier and the specific needs of the researcher.
Safety and Handling
As with many organic compounds, proper handling and storage are crucial to ensure safety. While specific safety data for this compound may not be widely available, general precautions for handling organic acids should be followed, including wearing protective gear and storing in a well-ventilated area.
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